Cas no 1891561-38-8 (3-(2-Methoxy-6-methylphenyl)-1,2-oxazole-5-carboxylic acid)

• Product Name: 3-(2-Methoxy-6-methylphenyl)-1,2-oxazole-5-carboxylic acid
• CAS No: 1891561-38-8
• MF: C₁₂H₁₁NO₄
• MW: 233.220043420792
• CID: 5602784
• PubChem ID: 117337504
• Update Time: 2023-09-01

3-(2-Methoxy-6-methylphenyl)-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1891561-38-8
• 3-(2-methoxy-6-methylphenyl)-1,2-oxazole-5-carboxylic acid
• EN300-1772491
• 3-(2-Methoxy-6-methylphenyl)-1,2-oxazole-5-carboxylic acid

• Inchi： 1S/C12H11NO4/c1-7-4-3-5-9(16-2)11(7)8-6-10(12(14)15)17-13-8/h3-6H,1-2H3,(H,14,15)
• InChI Key： QVBCAOKCHAEQHZ-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(C)=C1C1C=C(C(=O)O)ON=1

Computed Properties

• Exact Mass: 233.06880783g/mol
• Monoisotopic Mass: 233.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 72.6Ų